Cas no 877263-70-2 (4-Bromo-1-chloro-7-methylisoquinoline)
877263-70-2 structure
Product Name:4-Bromo-1-chloro-7-methylisoquinoline
CAS No:877263-70-2
MF:C10H7BrClN
MW:256.526280641556
CID:1910865
PubChem ID:76851873
Update Time:2025-04-21
4-Bromo-1-chloro-7-methylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 4-bromo-1-chloro-7-methyl-
- 4-Bromo-1-chloro-7-methylisoquinoline
- EN300-398002
- 877263-70-2
-
- Inchi: 1S/C10H7BrClN/c1-6-2-3-7-8(4-6)10(12)13-5-9(7)11/h2-5H,1H3
- InChI Key: RLZBFEFWWHJZNE-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2C=C(C)C=CC=21)Cl
Computed Properties
- Exact Mass: 254.94504Da
- Monoisotopic Mass: 254.94504Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9Ų
4-Bromo-1-chloro-7-methylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B014168-50mg |
4-Bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 50mg |
$ 525.00 | 2022-06-07 | ||
| TRC | B014168-100mg |
4-Bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 100mg |
$ 870.00 | 2022-06-07 | ||
| Enamine | EN300-398002-0.05g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 0.05g |
$924.0 | 2023-03-02 | ||
| Enamine | EN300-398002-0.1g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 0.1g |
$968.0 | 2023-03-02 | ||
| Enamine | EN300-398002-0.25g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 0.25g |
$1012.0 | 2023-03-02 | ||
| Enamine | EN300-398002-0.5g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 0.5g |
$1056.0 | 2023-03-02 | ||
| Enamine | EN300-398002-1.0g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-398002-2.5g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 2.5g |
$2155.0 | 2023-03-02 | ||
| Enamine | EN300-398002-5.0g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 5.0g |
$3189.0 | 2023-03-02 | ||
| Enamine | EN300-398002-10.0g |
4-bromo-1-chloro-7-methylisoquinoline |
877263-70-2 | 10.0g |
$4729.0 | 2023-03-02 |
4-Bromo-1-chloro-7-methylisoquinoline Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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